BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of 2,6-Diaminotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diaminotoluene

Cat. No.: B122827

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
2,6-Diaminotoluene (CAS No. 823-40-5). The information is intended to equip laboratory
personnel with the knowledge necessary to work with this chemical in a safe and responsible

mannetr.

Chemical and Physical Properties

2,6-Diaminotoluene is a solid organic compound.[1][2] It appears as colorless crystals or a
white to light yellow crystalline solid, which may turn brown upon exposure to air.[3] It is soluble
in water and organic solvents.[1][4]

Table 1: Physical and Chemical Properties of 2,6-Diaminotoluene
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Property Value References
Molecular Formula C7H10N2 [11[3]
Molecular Weight 122.17 g/mol [31[5]

Melting Point 104-106 °C [4115][6]
Boiling Point 289 °C [31[6]

Flash Point 148.3 +21.3°C [5]

Vapor Pressure 2.13 kPa at 150 °C [3]

Colorless crystals, may turn
Appearance ] [3]
brown on exposure to air

Hazard Identification and Classification

2,6-Diaminotoluene is classified as a hazardous substance with multiple routes of exposure
and potential for significant health effects.[7][8]

Table 2: GHS Hazard Classifications for 2,6-Diaminotoluene
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Hazard Class Hazard Statement GHS Pictogram References
Acute Toxicity, Oral H302: Harmful if
GHSO07 [71I8]
(Category 4) swallowed
Acute Toxicity, Dermal  H312: Harmful in
_ _ GHSO07 [71[8]
(Category 4) contact with skin
Skin Irritation H315: Causes skin
o GHSO07 [8]
(Category 2) irritation
Eye Irritation H319: Causes serious
o GHSO07 [8]
(Category 2A) eye irritation
Skin Sensitization H317: May cause an
7 _ GHSO07 [71[8]
(Category 1) allergic skin reaction
Germ Cell H341: Suspected of
Mutagenicity causing genetic GHSO08 [718]
(Category 2) defects
] o H361: Suspected of
Reproductive Toxicity ] -
damaging fertility or GHSO08 [8]
(Category 2) )
the unborn child
Specific Target Organ
o i H371: May cause
Toxicity — Single
damage to organs GHSO08 [8]
Exposure (Category 2,
(Blood)
Blood)
» H335: May cause
Specific Target Organ ) o
o . respiratory irritation,
Toxicity — Single
H336: May cause GHSO07 [8]
Exposure (Category _
drowsiness or
3) L
dizziness
Hazardous to the ) )
) ) H411: Toxic to aquatic
Aquatic Environment, ) ) :
life with long lasting GHSO09 [718]
Long-term (Category
effects
2)
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Primary routes of exposure include inhalation, skin contact, eye contact, and ingestion.[3]
Short-term exposure can irritate the eyes, skin, and respiratory tract.[3] A significant acute
hazard is the potential to cause methemoglobinemia, a condition where the blood's ability to
carry oxygen is reduced, leading to symptoms like blue lips and skin, headache, dizziness, and
confusion.[3][9] Long-term or repeated exposure may lead to dermatitis and skin sensitization.
[3] It is also suspected of causing genetic defects and may damage fertility or the unborn child.
[8][10][11]
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Routes of Exposure Health Hazards

Ingestion Methemoglobinemia

) Acute Toxicity
Inhalation (Oral, Dermal)

. : e e Chronic Toxicity
LA O (Mutagenicity, Reproductive)

Eye Contact Skin & Eye Irritation
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Preparation

Work Within Fume Hood

Avoid Dust Generation

Keep Containers Closed

Post-Handling

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Exposure Occurs

> X

Inhalation Skin Contact Eye Contact Ingestion

¥ .
Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15 min) Rinse Mouth
Administer Artificial Respiration if needed Wash with Soap & Water (15 min) Remove Contact Lenses Do Not Induce Vomiting

Seek Immediate Medical Attention
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Spill Occurs

Is the spill large?

Small Spill Procedure

ge Spill Procedure

Don Appropriate PPE Evacuate Area Immediately

Dampen solid with water Isolate Spill Zone

Collect material with absorbent paper Contact Emergency Services / EHS

Place in sealed waste container

Clean area with soap and water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2,6-Diaminotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://cymitquimica.com/cas/823-40-5/
https://wap.guidechem.com/encyclopedia/2-6-diaminotoluene-dic7037.html
https://www.inchem.org/documents/icsc/icsc/eics0340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854439.htm
https://www.chemsrc.com/en/cas/823-40-5_1101675.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5854439_EN.htm
https://dl.iranchembook.ir/MSDS/2,6-Diaminotoluene-2.pdf
https://www.tcichemicals.com/HK/en/sds/D0124_CN_EN.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0613.pdf
https://www.fishersci.com/shop/products/2-6-diaminotoluene-97-thermo-scientific/AAL0427806
https://www.fishersci.com/shop/products/2-6-diaminotoluene-97-thermo-scientific/AAL0427806
https://www.tcichemicals.com/US/en/p/D0124
https://www.benchchem.com/product/b122827#2-6-diaminotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b122827#2-6-diaminotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b122827#2-6-diaminotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b122827#2-6-diaminotoluene-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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